Cas no 1153252-61-9 (2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide)

• Product Name: 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide
• CAS No: 1153252-61-9
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• CID: 4773147
• Update Time: 2025-06-14

2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide
• 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide

• Inchi： 1S/C11H23N3O2/c1-16-8-2-5-13-11(15)9-14-6-3-10(12)4-7-14/h10H,2-9,12H2,1H3,(H,13,15)
• InChI Key： IQEURCHEBJSWLS-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(CC1)N)NCCCOC

Computed Properties

• Exact Mass: 229.17902698 g/mol
• Monoisotopic Mass: 229.17902698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 67.6
• Molecular Weight: 229.32

Additional information on 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide

Comprehensive Overview of 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide (CAS No. 1153252-61-9)

The compound 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide, with the CAS number 1153252-61-9, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an aminopiperidine core and a methoxypropyl side chain, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for high-purity intermediates like 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide has surged due to advancements in precision medicine and personalized therapies. The compound's structural versatility allows it to serve as a key precursor in synthesizing small-molecule inhibitors and receptor modulators. Its CAS No. 1153252-61-9 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry and pharmacology.

One of the most discussed topics in relation to this compound is its potential application in addressing neurodegenerative conditions. With the rising prevalence of diseases such as Alzheimer's and Parkinson's, researchers are exploring how 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide can be integrated into neuroprotective agents. Its aminopiperidine moiety is known to enhance blood-brain barrier (BBB) penetration, a critical factor in CNS drug design. This property aligns with current trends in drug delivery optimization and targeted therapy.

Another area of interest is the compound's role in metabolic disorder research. Given the global increase in diabetes and obesity, scientists are investigating how 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide can be utilized to develop enzyme inhibitors or hormone regulators. Its methoxypropyl group offers solubility advantages, making it a candidate for oral bioavailability studies. These attributes are frequently highlighted in drug formulation discussions and ADME (Absorption, Distribution, Metabolism, Excretion) analyses.

The synthesis and characterization of 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide (CAS No. 1153252-61-9) also involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's chemical purity and structural integrity, which are essential for reproducible research outcomes. Laboratories specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the growing needs of biotech startups and pharmaceutical giants alike.

From a commercial perspective, 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide is available through specialty chemical suppliers and research-grade vendors. Its CAS No. 1153252-61-9 serves as a unique identifier for procurement and regulatory compliance. Companies focusing on innovative drug development often seek this compound due to its potential to accelerate lead optimization and preclinical studies. The market for such intermediates is expected to expand as more orphan drugs and niche therapeutics enter clinical trials.

In conclusion, 2-(4-Aminopiperidin-1-yl)-N-(3-methoxypropyl)acetamide (CAS No. 1153252-61-9) represents a promising candidate in modern pharmaceutical research. Its multifaceted applications, from CNS therapeutics to metabolic disease interventions, underscore its value in the scientific community. As the demand for tailored chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of drug discovery and biomedical innovation.